Methyl 7-fluoroisoquinoline-3-carboxylate

• Molecular Formula: C11H8FNO2
• Molecular Weight: 205.18 g/mol
• IUPAC Name: methyl 7-fluoroisoquinoline-3-carboxylate
• InChI: InChI=1S/C11H8FNO2/c1-15-11(14)10-5-7-2-3-9(12)4-8(7)6-13-10/h2-6H,1H3
• InChI Key: FJAMHCIUYXAFRF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=C2C=C(C=CC2=C1)F

Description

Methyl 7-fluoroisoquinoline-3-carboxylate is a useful research compound. Its molecular formula is C11H8FNO2 and its molecular weight is 205.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sealed tube was charged with 2-bromo-5-fluorobenzaldehyde (300 mg, 1.47 mmol), dry dimethylformamide (1.5 ml), triethylamine (0.7 ml, 5.02 mmol), methyl 2-acetamidoacrylate (273 mg, 1.91 mmol), tris-o-tolyl-phosphine (89 mg, 0.29 mmol) and palladium acetate (33 mg, 0.14 mmol). The solution was degassed with Argon for 10 min. and then warmed at 110° C. for 4.5 hours. The mixture was cooled to room temperature and poured onto an aqueous solution of ammonium chloride. The mixture was extracted with ethyl acetate, washed with brine, dried over sodium sulfate and concentrated. The residue was purified by flash chromatography over silica gel (gradient cyclohexane/dichloromethane: 0-80%) to yield methyl 7-fluoro-isoquinoline-3-carboxylate (120 mg, 39%) as beige solid.